Cas no 2268-77-1 (4-Methyl-2-mercaptobenzothiazole)

4-Methyl-2-mercaptobenzothiazole structure

2268-77-1 structure

Product Name:4-Methyl-2-mercaptobenzothiazole

CAS No:2268-77-1

MF:C₈H₇NS₂

MW:181.27787899971

MDL:MFCD22003305

CID:42705

PubChem ID:5138501

Update Time:2025-09-19

4-Methyl-2-mercaptobenzothiazole Chemical and Physical Properties

Names and Identifiers

- 4-Methylbenzo[d]thiazole-2(3H)-thione
- 4-Methyl-3H-1,3-benzothiazole-2-thione
- 4-Methyl-2-mercaptobenzothiazole
- 4-Methylbenzo[d]thiazole-2-thiol
- 4-Methyl-3H-benzothiazol-2-thion
- 4-methyl-3H-benzothiazole-2-thione
- 2(3H)-Benzothiazolethione, 4-methyl-
- 2-mercapto-4-methylbenzothiazole
- MLS003373823
- NSC503426
- KSC495E9D
- 4-Methylbenzothiazole-2-thiol
- 4-Methyl-2-mercaptobenzothiazol
- JACGKHGTBZGVMW-UHFFFAOYSA-N
- 2-Mercapto 4-methyl-benzothiazole
- 2-Mercapto-4-methyl-benzothiazole
- EBD51149
- MFCD22003305
- SCHEMBL546270
- CS-0153404
- AB62961
- A878472
- DTXSID80408681
- 4-Methyl-2-merkaptobenzothiazol
- 4-methyl-2,3-dihydro-1,3-benzothiazole-2-thione
- FT-0755815
- 2268-77-1
- NSC-503426
- 4-METHYL-1,3-BENZOTHIAZOLE-2-THIOL
- DS-5665
- 2-Mercapto -4-methyl-benzothiazole
- SCHEMBL17941559
- CHEMBL1867807
- 4-methyl-3H-1, 3-benzothiazole-2-thione
- SMR002048619
- AKOS016010650
- D82568
- AKOS006307338
- DB-011056
- MDL： MFCD22003305
- Inchi： 1S/C8H7NS2/c1-5-3-2-4-6-7(5)9-8(10)11-6/h2-4H,1H3,(H,9,10)
- InChI Key： JACGKHGTBZGVMW-UHFFFAOYSA-N
- SMILES： S1C(NC2=C1C=CC=C2C)=S

Computed Properties

Exact Mass: 181.00200
Monoisotopic Mass: 181.00199157g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2.6
Topological Polar Surface Area: 69.4

Experimental Properties

Boiling Point: 308.7°C at 760 mmHg
PSA: 79.93000
LogP: 2.89340

4-Methyl-2-mercaptobenzothiazole Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

4-Methyl-2-mercaptobenzothiazole Customs Data

HS CODE：2934200090
Customs Data：

China Customs Code:
2934200090

Overview:

2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methyl-2-mercaptobenzothiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A059003462-5g	4-Methylbenzo[d]thiazole-2(3H)-thione	2268-77-1	95%	5g	$156.00	2023-09-02
Alichem	A059003462-10g	4-Methylbenzo[d]thiazole-2(3H)-thione	2268-77-1	95%	10g	$252.50	2023-09-02
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4-Methyl-2-mercaptobenzothiazole Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:2268-77-1)4-Methyl-2-mercaptobenzothiazole

Order Number:A878472

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:57

Price ($):165.0

Email:sales@amadischem.com

Product Official Link

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